Cas no 893788-39-1 (7-chloro-N-(3,5-dimethylphenyl)-3-(4-ethylbenzenesulfonyl)-1,2,3triazolo1,5-aquinazolin-5-amine)

• Product Name: 7-chloro-N-(3,5-dimethylphenyl)-3-(4-ethylbenzenesulfonyl)-1,2,3triazolo1,5-aquinazolin-5-amine
• CAS No: 893788-39-1
• MF: C₂₅H₂₂ClN₅O₂S
• MW: 491.992482662201
• CID: 5439801
• PubChem ID: 16956287
• Update Time: 2025-07-10

7-chloro-N-(3,5-dimethylphenyl)-3-(4-ethylbenzenesulfonyl)-1,2,3triazolo1,5-aquinazolin-5-amine Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-N-(3,5-dimethylphenyl)-3-[(4-ethylphenyl)sulfonyl][1,2,3]triazolo[1,5-a]quinazolin-5-amine
• 7-CHLORO-N-(3,5-DIMETHYLPHENYL)-3-(4-ETHYLBENZENESULFONYL)-[1,2,3]TRIAZOLO[1,5-A]QUINAZOLIN-5-AMINE
• 7-chloro-N-(3,5-dimethylphenyl)-3-(4-ethylphenyl)sulfonyltriazolo[1,5-a]quinazolin-5-amine
• 7-chloro-N-(3,5-dimethylphenyl)-3-((4-ethylphenyl)sulfonyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine
• STL133993
• AKOS001858467
• 893788-39-1
• F3165-1329
• 7-chloro-N-(3,5-dimethylphenyl)-3-(4-ethylbenzenesulfonyl)-1,2,3triazolo1,5-aquinazolin-5-amine

• Inchi： 1S/C25H22ClN5O2S/c1-4-17-5-8-20(9-6-17)34(32,33)25-24-28-23(27-19-12-15(2)11-16(3)13-19)21-14-18(26)7-10-22(21)31(24)30-29-25/h5-14H,4H2,1-3H3,(H,27,28)
• InChI Key： ZZTKEGIWZCLPIV-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(NC1C=C(C)C=C(C)C=1)=NC1=C(N=NN12)S(C1C=CC(CC)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 491.1182738g/mol
• Monoisotopic Mass: 491.1182738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 792
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: -1.70±0.50(Predicted)

Additional information on 7-chloro-N-(3,5-dimethylphenyl)-3-(4-ethylbenzenesulfonyl)-1,2,3triazolo1,5-aquinazolin-5-amine

Comprehensive Overview of 7-chloro-N-(3,5-dimethylphenyl)-3-(4-ethylbenzenesulfonyl)-1,2,3triazolo1,5-aquinazolin-5-amine (CAS No. 893788-39-1)

The compound 7-chloro-N-(3,5-dimethylphenyl)-3-(4-ethylbenzenesulfonyl)-1,2,3triazolo1,5-aquinazolin-5-amine (CAS No. 893788-39-1) is a highly specialized heterocyclic organic molecule with significant potential in pharmaceutical research and drug discovery. Its complex structure, featuring a triazoloquinazoline core, makes it a subject of interest for scientists exploring kinase inhibitors and targeted therapies. The presence of chloro and ethylbenzenesulfonyl groups enhances its binding affinity, which is crucial for modulating biological pathways.

In recent years, the demand for small-molecule inhibitors has surged, driven by advancements in precision medicine and cancer research. This compound aligns with these trends, as its triazoloquinazoline scaffold is known to interact with protein kinases, a class of enzymes often implicated in cell proliferation and disease progression. Researchers are particularly intrigued by its potential applications in oncology and inflammatory diseases, where selective inhibition of specific kinases can lead to breakthrough therapies.

The synthesis of 7-chloro-N-(3,5-dimethylphenyl)-3-(4-ethylbenzenesulfonyl)-1,2,3triazolo1,5-aquinazolin-5-amine involves multi-step organic reactions, including Suzuki coupling and sulfonylation. These methods are widely discussed in medicinal chemistry literature, reflecting the compound's relevance in modern drug design. Its CAS No. 893788-39-1 serves as a unique identifier, facilitating accurate referencing in scientific databases and patent filings.

From an SEO perspective, this compound attracts queries such as "triazoloquinazoline derivatives," "kinase inhibitor mechanisms," and "CAS 893788-39-1 applications." These keywords highlight the growing interest in structure-activity relationships and therapeutic potential. Additionally, the rise of AI-driven drug discovery has spurred discussions about how compounds like this can be optimized using machine learning algorithms to predict bioactivity and ADMET properties.

Environmental and safety profiles are also critical considerations. While 7-chloro-N-(3,5-dimethylphenyl)-3-(4-ethylbenzenesulfonyl)-1,2,3triazolo1,5-aquinazolin-5-amine is not classified as hazardous, its handling requires adherence to standard laboratory protocols. This aligns with the broader industry focus on green chemistry and sustainable synthesis, which are frequently searched topics among chemical researchers and pharmaceutical developers.

In summary, CAS No. 893788-39-1 represents a promising candidate for further investigation in drug development. Its unique chemical structure and potential biological activity make it a valuable subject for both academic research and industrial applications. As the scientific community continues to explore its capabilities, this compound may soon emerge as a key player in the next generation of targeted therapeutics.